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Introduction

"The Italian Job" is a 2003 American action heist film directed by F. Gary Gray.[1][2] It is a

remake of the 1969 British film of the same name.[2][3] The film features an ensemble cast

including Mark Wahlberg, Charlize Theron, Edward Norton, Jason Statham, Seth Green, Mos

Def, and Donald Sutherland.[2] The plot centers on a team of thieves who seek revenge on a

former associate who double-crossed them.[4]

Core Synopsis: A Tale of Betrayal and Retribution
A team of elite thieves, led by the seasoned John Bridger (Donald Sutherland) and his protégé

Charlie Croker (Mark Wahlberg), executes a flawless plan to steal $35 million in gold bars from

a heavily guarded safe in Venice, Italy.[2][4] The crew consists of specialist members:

"Handsome" Rob (Jason Statham) as the wheelman, Lyle aka "The Napster" (Seth Green) as

the tech expert, and "Left-Ear" (Mos Def) as the explosives specialist.[2][3]

Immediately following the successful heist, the team is ambushed and betrayed by one of their

own, Steve (Edward Norton).[2] Steve seizes the gold for himself, murders John Bridger, and

leaves the rest of the crew for dead.[4] Surviving the attack, Charlie and his team vow to

avenge their mentor's death and reclaim the stolen gold.[2]

A year later, the team tracks Steve to Los Angeles, where he is living a lavish lifestyle funded

by the gold. To crack Steve's sophisticated safe, Charlie recruits John Bridger's daughter, Stella
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(Charlize Theron), a brilliant and legitimate safecracker.[2][5] Initially hesitant to enter the world

of crime her father left behind, Stella agrees to join the mission to seek justice for his murder.[2]

The team devises an audacious plan to steal the gold back from Steve's heavily fortified

mansion.[6] Their strategy hinges on manipulating Los Angeles's traffic control system to create

a massive, city-wide traffic jam, allowing them a clear escape route.[5] The centerpiece of their

escape plan involves three custom-modified Mini Coopers, chosen for their speed, agility, and

ability to navigate through tight spaces where other vehicles cannot, including sidewalks and

subway tunnels.[5][7] The plan culminates in a high-stakes, adrenaline-fueled chase through

the streets and underground tunnels of Los Angeles.[8]

Data Presentation: Key Personnel & Assets
Character Actor Role / Expertise

Charlie Croker Mark Wahlberg
Team Leader, Master Thief,

Strategist[2]

Stella Bridger Charlize Theron Professional Safecracker[2]

Steve Frazelli Edward Norton Inside Man, Betrayer[2]

"Handsome" Rob Jason Statham Getaway Driver / Wheelman[2]

Lyle ("The Napster") Seth Green
Computer & Technology

Expert[2]

"Left-Ear" Mos Def Explosives Specialist[2]

John Bridger Donald Sutherland Veteran Safecracker, Mentor[2]
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Asset Type Function in Operation

Gold Bullion Stolen Goods
The primary target of both

heists.

Mini Cooper (Red) Getaway Vehicle
Customized for speed and

cargo capacity.[7]

Mini Cooper (White) Getaway Vehicle
Customized for speed and

cargo capacity.[7]

Mini Cooper (Blue) Getaway Vehicle
Customized for speed and

cargo capacity.[7]

L.A. Traffic Control System Tactical Tool
Hacked to create a city-wide

diversion.[5]

Experimental Protocols
Protocol 1: Venetian Gold Heist
Objective: To acquire gold bullion from a secure vault in Venice, Italy.

Methodology:

Infiltration: The team's inside man, Steve, neutralizes security systems from within.

Diversion: A decoy event is created on the canals to draw attention away from the target

location.

Breaching: Explosives are used by "Left-Ear" to create an underwater entry point, flooding

the vault level and dislodging the safe.

Safecracking: John Bridger performs a high-stakes underwater safecracking operation to

open the vault.

Extraction: The gold is transferred to a high-speed boat.

Escape: "Handsome" Rob navigates the boat through the Venetian canals to a secure

rendezvous point for the transfer to the getaway van.[2]
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Protocol 2: Los Angeles Gold Recovery
Objective: To reclaim the stolen gold from Steve Frazelli in Los Angeles.

Methodology:

Surveillance: The team conducts extensive surveillance on Steve's daily routines, security

measures, and the location of the gold.

System Infiltration: "The Napster" hacks into the Los Angeles County Metropolitan

Transportation Authority's network to gain control over the city's traffic light system.[5]

Safecracking: Stella Bridger uses her expertise to determine the specifications of Steve's

safe and devise a method to open it.[5]

Diversion & Gridlock: At the designated time, "The Napster" manipulates the traffic signals,

creating the largest traffic jam in the city's history. This isolates Steve's armored truck, which

is transporting the gold.[5][6]

Ambush & Extraction: The team ambushes the armored truck, using explosives to drop it into

the subway tunnels below street level. Stella quickly opens the safe.

Escape & Evasion: The team loads the gold into three modified Mini Coopers and escapes

through a pre-planned route utilizing subway tunnels, storm drains, and sidewalks, evading

Steve who is in pursuit via helicopter.[7][8]

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: "The Italian Job" (2003) - Heist and
Revenge Synopsis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15545859#handling-and-storage-conditions-for-14-
methylhenicosanoyl-coa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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